Cas no 385405-84-5 (N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide)

• Product Name: N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide
• CAS No: 385405-84-5
• MF: C₁₉H₁₇IN₄O₃S
• MW: 508.332754850388
• CID: 6500038
• Update Time: 2025-06-15

N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide
• N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-3-iodobenzamide
• Benzamide, N-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-3-iodo-

• Inchi： 1S/C19H17IN4O3S/c1-12-10-13(2)22-19(21-12)24-28(26,27)17-8-6-16(7-9-17)23-18(25)14-4-3-5-15(20)11-14/h3-11H,1-2H3,(H,23,25)(H,21,22,24)
• InChI Key： QRSOEDLWYUONSZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC(C)=CC(C)=N2)(=O)=O)C=C1)(=O)C1=CC=CC(I)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide

N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide: A Comprehensive Overview

N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide (CAS No. 385405-84-5) is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a sulfamoyl group, a pyrimidine ring, and an iodine substituent. These structural elements contribute to its biological activity and pharmacological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The sulfamoyl group in N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide plays a crucial role in its biological activity. Sulfonamides are known for their ability to inhibit bacterial enzymes involved in folic acid synthesis, making them effective antibacterial agents. However, the presence of the sulfamoyl group in this compound also suggests potential interactions with other biological targets, such as enzymes and receptors involved in human diseases.

The pyrimidine ring is another key structural element of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide. Pyrimidine derivatives are widely used in medicinal chemistry due to their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The dimethyl substitution on the pyrimidine ring may enhance the compound's lipophilicity and improve its cellular uptake and distribution.

The iodine substituent on the benzamide moiety is particularly noteworthy. Iodine-containing compounds are often used in radiopharmaceuticals for diagnostic imaging and therapeutic applications. The presence of iodine can also influence the compound's pharmacokinetic properties, such as its solubility and metabolic stability. In the context of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide, the iodine substituent may play a role in modulating its biological activity and selectivity.

Recent studies have explored the potential therapeutic applications of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide. One notable area of research is its activity against cancer cells. In vitro studies have shown that this compound exhibits potent antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have demonstrated that N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide has inhibitory effects on several viruses, including influenza and herpes simplex virus (HSV). The exact mechanism by which it exerts these antiviral effects is still under investigation, but it is believed to involve interference with viral replication processes.

In addition to its direct biological activities, N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide has been studied for its potential as a lead compound for drug development. Structure-based drug design approaches have been employed to optimize its pharmacological properties and enhance its therapeutic efficacy. These efforts have led to the identification of several analogs with improved potency and selectivity.

The safety profile of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits a favorable safety margin at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects.

From a synthetic perspective, N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide can be prepared through a series of well-defined chemical reactions. The synthesis typically involves the formation of the sulfamoyl group followed by coupling with the iodinated benzamide moiety. Recent advancements in synthetic methods have made it possible to produce this compound with high yield and purity, facilitating its use in research and development.

In conclusion, N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-3-iodobenzamide (CAS No. 385405-84-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry and drug discovery. Ongoing research aims to elucidate its mechanisms of action and optimize its properties for clinical use.